Cas no 2361656-63-3 (N-1-(3,4,5-trifluorophenyl)ethylprop-2-enamide)

• Product Name: N-1-(3,4,5-trifluorophenyl)ethylprop-2-enamide
• CAS No: 2361656-63-3
• MF: C₁₁H₁₀F₃NO
• MW: 229.19841337204
• CID: 5415343
• PubChem ID: 139018827
• Update Time: 2025-06-15

N-1-(3,4,5-trifluorophenyl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26575074
• N-[1-(3,4,5-Trifluorophenyl)ethyl]prop-2-enamide
• Z3024769100
• 2361656-63-3
• N-[1-(3,4,5-Trifluorophenyl)ethyl]-2-propenamide
• N-1-(3,4,5-trifluorophenyl)ethylprop-2-enamide

• Inchi： 1S/C11H10F3NO/c1-3-10(16)15-6(2)7-4-8(12)11(14)9(13)5-7/h3-6H,1H2,2H3,(H,15,16)
• InChI Key： JUPAPAIFKZKKDM-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC(F)=C(F)C(F)=C1)C)(=O)C=C

Computed Properties

• Exact Mass: 229.07144843g/mol
• Monoisotopic Mass: 229.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 337.9±42.0 °C(Predicted)
• pka: 13.49±0.46(Predicted)

Additional information on N-1-(3,4,5-trifluorophenyl)ethylprop-2-enamide

Comprehensive Overview of N-1-(3,4,5-trifluorophenyl)ethylprop-2-enamide (CAS No. 2361656-63-3)

The compound N-1-(3,4,5-trifluorophenyl)ethylprop-2-enamide (CAS No. 2361656-63-3) is a fluorinated organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluorophenyl group and an acrylamide moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics.

One of the key reasons for the growing interest in N-1-(3,4,5-trifluorophenyl)ethylprop-2-enamide is its role in the development of targeted therapies. Fluorinated compounds are known for their enhanced metabolic stability and bioavailability, which are critical factors in designing next-generation pharmaceuticals. The trifluorophenyl group, in particular, is a common pharmacophore in many FDA-approved drugs, underscoring the importance of this compound in medicinal chemistry.

In addition to its pharmaceutical applications, CAS No. 2361656-63-3 is also being explored in the field of agrochemicals. The introduction of fluorine atoms into organic molecules often improves their pesticidal or herbicidal activity, making them more effective at lower doses. This aligns with the global trend toward sustainable agriculture, where reducing chemical usage without compromising efficacy is a top priority.

The synthesis of N-1-(3,4,5-trifluorophenyl)ethylprop-2-enamide involves multi-step organic reactions, including the coupling of 3,4,5-trifluorophenyl derivatives with acryloyl chloride. Researchers are continually optimizing these processes to improve yield and purity, which are essential for large-scale production. Recent advancements in green chemistry have also influenced the synthesis protocols, emphasizing the use of environmentally friendly solvents and catalysts.

Another area of interest is the compound's potential role in material science. Fluorinated acrylamides are being investigated for their use in polymers and coatings, where their unique properties can enhance durability and resistance to environmental factors. This aligns with the increasing demand for high-performance materials in industries such as automotive, aerospace, and electronics.

From a commercial perspective, the demand for CAS No. 2361656-63-3 is expected to rise, driven by its diverse applications. Suppliers and manufacturers are focusing on ensuring consistent quality and scalability to meet the needs of research institutions and industrial players. The compound's patent landscape is also being closely monitored, as it could influence its availability and pricing in the market.

In conclusion, N-1-(3,4,5-trifluorophenyl)ethylprop-2-enamide (CAS No. 2361656-63-3) represents a promising candidate for multiple industries, from pharmaceuticals to agrochemicals and material science. Its unique structural features and broad applicability make it a compound worth watching in the coming years. As research progresses, we can expect to see more innovative uses for this molecule, further solidifying its importance in modern chemistry.